Cas no 132776-22-8 (1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one)

1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one structure
132776-22-8 structure
Product Name:1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
CAS No:132776-22-8
MF:C17H16F2N2O4S
MW:382.381750106812
CID:1236089
PubChem ID:3000325
Update Time:2025-04-20

1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2,3-dideoxy-2,3-difluoro-5-O-(phenylcarbonyl)-beta-D-arabinofuranosyl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
    • [(2R,3R,4R,5R)-3,4-difluoro-5-(5-methyl-2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl benzoate
    • DTXSID60157781
    • Benzoyl thiothymidine
    • 1-(5-O-Benzoyl-2,3-dideoxy-2,3-difluoro-.beta.-D-arabinofuranosyl)-4-thiothymidine
    • [(2R,3R,4R,5R)-3,4-difluoro-5-(5-methyl-2-oxo-4-thioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl benzoate
    • 132776-22-8
    • 1-(5-O-Benzoyl-2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-4-thiothymidine
    • Inchi: 1S/C17H16F2N2O4S/c1-9-7-21(17(23)20-14(9)26)15-13(19)12(18)11(25-15)8-24-16(22)10-5-3-2-4-6-10/h2-7,11-13,15H,8H2,1H3,(H,20,23,26)/t11-,12-,13+,15-/m1/s1
    • InChI Key: LMKYYYQFAXLDEJ-GUIRCDHDSA-N
    • SMILES: S=C1C(C)=CN(C(N1)=O)[C@H]1[C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)F)F

Computed Properties

  • Exact Mass: 382.07998
  • Monoisotopic Mass: 382.07988449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 67.87
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